4-{1-[(3-isobutyl-5-isoxazolyl)carbonyl]-L-prolyl}morpholine

• IUPAC Name: [(2S)-1-[3-(2-methylpropyl)-1,2-oxazole-5-carbonyl]pyrrolidin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C17H25N3O4/c1-12(2)10-13-11-15(24-18-13)17(22)20-5-3-4-14(20)16(21)19-6-8-23-9-7-19/h11-12,14H,3-10H2,1-2H3/t14-/m0/s1
• InChI Key: YNQDYHRQDDYBFF-AWEZNQCLSA-N
• Canonical SMILES: CC(C)CC1=NOC(=C1)C(=O)N2CCCC2C(=O)N3CCOCC3
• Isomeric SMILES: CC(C)CC1=NOC(=C1)C(=O)N2CCC[C@H]2C(=O)N3CCOCC3
• Molecular Formula: C17H25N3O4
• Molecular Weight: 335.4 g/mol

Description

4-{1-[(3-isobutyl-5-isoxazolyl)carbonyl]-L-prolyl}morpholine, also known as KN-62, is a calcium/calmodulin-dependent protein kinase II (CaMKII) inhibitor. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Reaction Mechanisms and Derivative Formation

• Stereoselective Trifluoromethylation : Studies have detailed the formation of morpholin-2-one derivatives through reactions involving stereoselective trifluoromethylation, showcasing the compound's versatility in organic synthesis and potential for creating fluorinated pharmaceuticals (Mlostoń et al., 2015).

Structural Characterization and Crystallography

• Crystal Structure Analysis : Research has also focused on the structural characterization of morpholine derivatives, such as the detailed crystal structure analysis, highlighting their stability and conformations which could be critical for designing drugs with specific target interactions (Yusof & Yamin, 2005).

Biological and Medicinal Chemistry Applications

• Molluscicidal Agents : Certain morpholine derivatives have been synthesized and evaluated for their molluscicidal effects, demonstrating the compound's potential in addressing agricultural and public health issues related to pest control (Duan et al., 2014).

Advanced Organic Synthesis and Functionalization

• Novel Scaffolds for Drug Discovery : The synthesis of isomeric 3-oxadiazolyl/triazolyl morpholines presents novel scaffolds for medicinal chemistry, indicating their role in the discovery of new therapeutic agents (Tereshchenko et al., 2017).

Material Science and Environmental Applications

• Pesticide Removal from Wastewater : Research on using morpholine derivatives as biosorbents for pesticide removal from wastewater suggests their utility in environmental cleanup and pollution control efforts (Boudesocque et al., 2008).